Cas no 1538161-94-2 (2-[2-[2-(Dimethylamino)ethylamino]-1,3-thiazol-4-yl]acetic acid)

• Product Name: 2-[2-[2-(Dimethylamino)ethylamino]-1,3-thiazol-4-yl]acetic acid
• CAS No: 1538161-94-2
• MF: C₉H₁₅N₃O₂S
• MW: 229.299300432205
• CID: 5210035
• Update Time: 2025-08-04

2-[2-[2-(Dimethylamino)ethylamino]-1,3-thiazol-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-[2-(Dimethylamino)ethylamino]-1,3-thiazol-4-yl]acetic acid

• Inchi： 1S/C9H15N3O2S/c1-12(2)4-3-10-9-11-7(6-15-9)5-8(13)14/h6H,3-5H2,1-2H3,(H,10,11)(H,13,14)
• InChI Key： YVHGGGSZUNAZAL-UHFFFAOYSA-N
• SMILES： S1C=C(CC(O)=O)N=C1NCCN(C)C

Additional information on 2-[2-[2-(Dimethylamino)ethylamino]-1,3-thiazol-4-yl]acetic acid

Research Brief on 2-[2-[2-(Dimethylamino)ethylamino]-1,3-thiazol-4-yl]acetic acid (CAS: 1538161-94-2)

The compound 2-[2-[2-(Dimethylamino)ethylamino]-1,3-thiazol-4-yl]acetic acid (CAS: 1538161-94-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this thiazole derivative in modulating key biological pathways, particularly those involving protein-protein interactions and enzyme inhibition. The presence of the dimethylaminoethylamino group enhances its bioavailability and cellular uptake, making it a promising scaffold for further drug development. Researchers have also explored its potential in targeting specific kinases and GPCRs, which are critical in various disease states.

In a 2023 study published in the *Journal of Medicinal Chemistry*, the compound demonstrated significant inhibitory activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the binding mechanisms, revealing a unique interaction with the ATP-binding site of certain kinases. These findings suggest that 1538161-94-2 could serve as a lead compound for oncology therapeutics.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary data from a collaborative study between academic and industry researchers indicate that 2-[2-[2-(Dimethylamino)ethylamino]-1,3-thiazol-4-yl]acetic acid may cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. The study, currently in preprint, points to its ability to reduce amyloid-beta aggregation and mitigate oxidative stress in neuronal cells.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of 1538161-94-2. A 2022 patent application describes a novel one-pot synthesis method that reduces the number of steps and improves scalability. This development is particularly relevant for industrial applications, where cost-effective and efficient production is paramount.

In conclusion, 2-[2-[2-(Dimethylamino)ethylamino]-1,3-thiazol-4-yl]acetic acid represents a versatile and promising molecule in drug discovery. Its dual functionality as a kinase inhibitor and neuroprotective agent, combined with improved synthetic accessibility, positions it as a compelling candidate for further preclinical and clinical evaluation. Future research should focus on elucidating its pharmacokinetic properties and exploring its efficacy in vivo.